Cas no 76228-53-0 (5-Nitro-2-(1H-pyrazol-1-yl)pyridine)

• Product name: 5-Nitro-2-(1H-pyrazol-1-yl)pyridine
• CAS No: 76228-53-0
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD09859322
• CID: 4716807
• PubChem ID: 12602751

5-Nitro-2-(1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(1H-pyrazol-1-yl)pyridine
• (5-nitro-2-pyridyl)pyrazole
• STK353048
• SBB026122
• ST45134723
• 5-NITRO-2-(PYRAZOL-1-YL)PYRIDINE
• G69236
• AKOS015922463
• 76228-53-0
• AKOS005168880
• SCHEMBL4185751
• 5-nitro-2-pyrazol-1-ylpyridine
• BDA22853
• DB-207157
• 5-Nitro-2-(1H-pyrazol-1-yl)pyridine

• MDL： MFCD09859322
• Inchi： 1S/C8H6N4O2/c13-12(14)7-2-3-8(9-6-7)11-5-1-4-10-11/h1-6H
• InChI Key： MPAGFUQMIGVVKE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 190.04907545g/mol
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-Nitro-2-(1H-pyrazol-1-yl)pyridine

5-Nitro-2-(1H-pyrazol-1-yl)pyridine: A Comprehensive Overview

5-Nitro-2-(1H-pyrazol-1-yl)pyridine is a synthetic heterocyclic compound that has garnered significant attention in the field of biomedical research. This compound, also known by its CAS Registry Number CAS NO 76228-53-0, belongs to a class of nitrogen-containing aromatic compounds that exhibit diverse pharmacological properties. The structure of 5-Nitro-2-(1H-pyrazol-1-yl)pyridine features a pyridine ring substituted with a nitro group at the 5-position and a pyrazole moiety at the 2-position, making it a unique candidate for various biological applications.

The synthesis of CAS NO 76228-53-0 involves multi-step organic reactions, including nucleophilic substitution and coupling processes. Its molecular complexity renders it suitable for exploring its potential as a bioactive agent in drug discovery. Recent studies have highlighted the compound's ability to modulate several enzymatic pathways, particularly those associated with inflammation and cancer progression.

In terms of pharmacokinetics, 5-Nitro-2-(1H-pyrazol-1-yl)pyridine demonstrates moderate solubility in aqueous media, which is favorable for its potential use as an orally administered medication. Preclinical trials have shown that the compound exhibits selectivity towards target enzymes, minimizing off-target effects and enhancing its therapeutic index.

A notable area of research involving CAS NO 76228-53-0 is its investigation as a potential anti-inflammatory agent. By inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), the compound has shown promise in reducing inflammation in experimental models of arthritis and inflammatory bowel disease. These findings underscore its potential utility in the development of novel therapies for chronic inflammatory conditions.

Furthermore, 5-Nitro-2-(1H-pyrazol-1-yl)pyridine has been explored for its role in cancer chemotherapy. The compound's ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents, suggests that it could serve as a valuable adjunct to existing anticancer therapies. Recent advancements in nanotechnology have also enabled the delivery of CAS NO 76228-53-0 via targeted nanoparticles, enhancing its efficacy and reducing systemic toxicity.

Another area of interest is the exploration of 5-Nitro-2-(1H-pyrazol-1-yl)pyridine's potential as a bioisostere in drug design. By modifying its substituents, researchers have generated analogs with improved pharmacokinetic profiles and enhanced activity against specific disease targets. This approach has yielded several promising candidates for further preclinical evaluation.

In conclusion, 5-Nitro-2-(1H-pyrazol-1-yl)pyridine, identified by its CAS Registry Number CAS NO 76228-53-0, represents a valuable tool in the arsenal of modern biomedical research. Its unique structural features, coupled with its demonstrated pharmacological properties, position it as a compelling candidate for the development of novel therapies across multiple disease states. Continued investigation into its mechanisms of action and optimization of delivery systems will undoubtedly yield further insights into its therapeutic potential.